4-Fluorobenzoylacetonitrile
Cat. No. B105857
M. Wt: 163.15 g/mol
InChI Key: LOJBBLDAJBJVBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH3:13][C:14]#[N:15].[F:1][c:2]1[cH:3][cH:4][c:5]([C:6]([O:8][CH2:7][CH3:9])=[O:10])[cH:11][cH:12]1>>[F:1][c:2]1[cH:3][cH:4][c:5]([C:6](=[O:8])[CH2:13][C:14]#[N:15])[cH:11][cH:12]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC#N
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(=O)c1ccc(F)cc1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N#CCC(=O)c1ccc(F)cc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
